2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine

• IUPAC Name: 1-[2-[(2-chlorophenyl)methyl]morpholin-4-yl]-3-(1-methylpyrazol-4-yl)propan-1-one
• InChI: InChI=1S/C18H22ClN3O2/c1-21-12-14(11-20-21)6-7-18(23)22-8-9-24-16(13-22)10-15-4-2-3-5-17(15)19/h2-5,11-12,16H,6-10,13H2,1H3
• InChI Key: LPMRNOLBGWWJHA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CCC(=O)N2CCOC(C2)CC3=CC=CC=C3Cl
• Molecular Formula: C18H22ClN3O2
• Molecular Weight: 347.8 g/mol

Description

2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine, also known as Cmpd-1, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a morpholine derivative that has been synthesized using various methods and has shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways involved in disease progression. 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in regulating gene expression and are often overexpressed in cancer cells. By inhibiting HDACs, 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine can induce cell cycle arrest and apoptosis in cancer cells. 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has also been shown to inhibit the activity of the protein kinase C (PKC) pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects
2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has been shown to have various biochemical and physiological effects in preclinical studies. In cancer cells, 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has been shown to induce cell cycle arrest and apoptosis, reduce cell migration and invasion, and inhibit angiogenesis. In animal models of inflammation, 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has been shown to reduce the production of pro-inflammatory cytokines and chemokines, and inhibit the infiltration of immune cells into inflamed tissues. In animal models of Alzheimer's disease, 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has been shown to improve cognitive function and reduce the accumulation of beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has some limitations, including its relatively high cost and limited availability. Additionally, 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine. One area of focus is the development of more efficient and cost-effective synthesis methods for 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine. Another area of focus is the characterization of the exact mechanism of action of 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine, which could lead to the development of more potent and selective analogs. Additionally, further preclinical studies are needed to evaluate the safety and efficacy of 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine in various disease models, which could lead to the development of clinical trials in humans.

Scientific Research Applications

2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In preclinical studies, 2-(2-chlorobenzyl)-4-[3-(1-methyl-1H-pyrazol-4-yl)propanoyl]morpholine has shown promising results in inhibiting the growth and proliferation of cancer cells, reducing inflammation, and improving cognitive function in animal models of Alzheimer's disease.